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Compound of Interest

Compound Name: Lead(ll) bromide

Cat. No.: B168062

A Technical Guide to Lead(ll) Bromide

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive overview of lead(ll) bromide, a key
inorganic compound. It details the fundamental chemical formula, physical and chemical
properties, and established protocols for its synthesis. Furthermore, this guide illustrates the
compound's behavior in aqueous solutions through logical diagrams to support advanced
research and development activities.

Core Chemical Identity and Properties

The chemical formula for lead(ll) bromide is PbBr2.[1][2][3][4][5] This formula indicates that
each molecule is composed of one lead cation (Pb?*) and two bromide anions (Br~).[1] Lead(ll)
bromide is an inorganic compound that appears as a white or pale yellow crystalline powder.

[21(31[4]

Physical and Chemical Data

The key quantitative properties of lead(ll) bromide are summarized below for reference and
comparison.
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Property Value Units Notes

Molar Mass 367.01 g/mol [2]
Appearance White Powder N/A [2][3]

Density 6.66 g/cm3 at 25 °C[2][6]
Melting Point 370.6 - 373 °C [1][2][6]

Boiling Point 916 °C Vaporizes[2][6]
Solubility in Water 0.455 /100 mL at 0 °C[2]
0.973 9/100 mL at 20 °C[2]

4.41 g/100 mL at 100 °C[2]

Solubility Product 1.86 x 10-5 N/A at 20 °C[2]
(Ksp)

Crystal Structure Orthorhombic, N/A Isomorphous with

Cotunnite type

PbCI2[2][7]

Experimental Protocols

Synthesis of Lead(ll) Bromide via Aqueous Precipitation

This protocol outlines a standard laboratory method for synthesizing lead(ll) bromide by

exploiting its low solubility in water.[2] The reaction involves the combination of aqueous

solutions of a soluble lead(ll) salt and a soluble bromide salt.

Materials:

Lead(ll) nitrate, Pb(NO3)2

Potassium bromide, KBr (or Sodium bromide, NaBr)

Deionized water

Beakers (250 mL)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://en.wikipedia.org/wiki/Lead(II)_bromide
https://en.wikipedia.org/wiki/Lead(II)_bromide
https://www.ottokemi.com/specsheet/lead-bromide-99.aspx
https://en.wikipedia.org/wiki/Lead(II)_bromide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1483912.htm
https://grokipedia.com/page/Lead(II)_bromide
https://en.wikipedia.org/wiki/Lead(II)_bromide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1483912.htm
https://en.wikipedia.org/wiki/Lead(II)_bromide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1483912.htm
https://en.wikipedia.org/wiki/Lead(II)_bromide
https://en.wikipedia.org/wiki/Lead(II)_bromide
https://en.wikipedia.org/wiki/Lead(II)_bromide
https://en.wikipedia.org/wiki/Lead(II)_bromide
https://en.wikipedia.org/wiki/Lead(II)_bromide
https://next-gen.materialsproject.org/materials/mp-28077
https://www.benchchem.com/product/b168062?utm_src=pdf-body
https://www.benchchem.com/product/b168062?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lead(II)_bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Graduated cylinders

Stirring rod

Filter funnel and filter paper

Drying oven
Methodology:
e Solution Preparation:

o Prepare a 0.5 M solution of lead(ll) nitrate by dissolving the appropriate mass in 100 mL of
deionized water.

o Prepare a 1.0 M solution of potassium bromide by dissolving the appropriate mass in 100
mL of deionized water.

» Precipitation:

o Slowly add the potassium bromide solution to the lead(ll) nitrate solution while
continuously stirring.

o A white precipitate of lead(ll) bromide will form immediately. The governing chemical
equation is: Pb(NOs)z(aq) + 2KBr(aq) — PbBrz(s) + 2KNOs(aq)

« |solation and Purification:
o Allow the precipitate to settle.
o Separate the solid PbBrz from the supernatant by vacuum filtration.

o Wash the precipitate with small amounts of cold deionized water to remove any remaining
soluble ions.

e Drying:

o Carefully transfer the filtered solid to a watch glass.
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o Dry the product in a drying oven at a temperature of 60-80 °C until a constant mass is
achieved.

Visualization of Chemical Processes
Aqueous Dissociation Pathway

Lead(ll) bromide is sparingly soluble in water.[8][9] When it dissolves, it dissociates into its
constituent ions: one lead(ll) ion (Pb2*) and two bromide ions (Br~).[10][11] This equilibrium is
fundamental to understanding its solubility characteristics and reaction kinetics in aqueous
environments.

Solid State
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Aqueous dissociation of solid lead(ll) bromide.

Electrolysis Workflow

Molten lead(ll) bromide can be decomposed by electrolysis, a process that illustrates the
mobility of its ions when not in a fixed crystal lattice.[1] This process is typically performed in a
fume hood due to the production of toxic bromine gas.[12]
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Electrolytic Cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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